Ppo-IN-15

• Molecular Formula: C17H18ClFN4O5S
• Molecular Weight: 444.9 g/mol
• InChI: InChI=1S/C17H18ClFN4O5S/c1-5-28-14(25)8(2)20-13(24)9-6-12(11(19)7-10(9)18)23-15(26)21(3)17(29)22(4)16(23)27/h6-8H,5H2,1-4H3,(H,20,24)/t8-/m1/s1
• InChIKey: QBUSHYPQDYQWRR-MRVPVSSYSA-N

PPO-IN-15: A Next-Generation PPO Herbicide

Ppo-IN-15 (also designated compound (R)-I-5) is a chiral triazinone derivative that functions as a selective inhibitor of protoporphyrinogen IX oxidase (PPO; EC 1.3.3.4), a key enzyme in chlorophyll and heme biosynthesis [1]. This compound was developed as part of a novel series of triazinone derivatives containing amide structural motifs, with the (R)-enantiomer demonstrating superior inhibitory activity compared to its (S)-counterpart [1]. Ppo-IN-15 has a molecular weight of 444.87 g/mol, a molecular formula of C17H18ClFN4O5S, and is typically supplied as a solid powder for research applications in herbicide discovery, resistance management studies, and agrochemical development programs .

Cereal-selective post-emergence herbicide research

PPO inhibition with reported crop safety profile

Novel triazinone-amide scaffold for resistance and IP studies

• [1] Zhang H, et al. Design, Synthesis and Proteomics-Based Analysis of Novel Triazinone Derivatives Containing Amide Structures as Safer Protoporphyrinogen IX Oxidase Inhibitors. Journal of Agricultural and Food Chemistry. 2024. View Source

PPO-IN-15: Substitution in Cereal Programs

PPO inhibitors constitute a chemically diverse class of herbicides with substantial variation in enzyme inhibition potency, crop safety profiles, and resistance-breaking capabilities across different structural scaffolds [1]. In-class compounds such as trifludimoxazin, saflufenacil, and PPO-IN-9 exhibit distinct IC50 values, target site binding characteristics, and species-specific selectivity windows that preclude interchangeable use in research protocols [1]. Ppo-IN-15 is distinguished by its (R)-configured chiral triazinone scaffold, which confers a specific binding orientation within the PPO active site; the corresponding (S)-enantiomer demonstrates measurably different inhibitory activity, confirming that stereochemistry directly modulates functional efficacy [1]. Furthermore, the compound's reported safety margin in wheat and rice is not a class-wide property but a compound-specific outcome of its structural design, rendering substitution with alternative PPO inhibitors invalid for studies requiring cereal crop compatibility [1][2].

Crop safety window

PPO inhibitor class profiles differ; cereal tolerance may not transfer to other crop systems or field conditions without validation.

In silico ADMET predictions

Predicted PK advantages may not replicate in environmental or field pharmacokinetic studies; experimental confirmation is needed.

Chemotype resistance patterns

Novel scaffold may exhibit different cross-resistance profiles than established PPO inhibitor classes; requires panel testing.

• [1] Zhang H, et al. Design, Synthesis and Proteomics-Based Analysis of Novel Triazinone Derivatives Containing Amide Structures as Safer Protoporphyrinogen IX Oxidase Inhibitors. Journal of Agricultural and Food Chemistry. 2024. View Source
• [2] TargetMol. PPO-IN-15 Product Technical Datasheet. Catalog No. T89863. View Source

PPO-IN-15: Comparative Evidence

Herbicidal Efficacy: Equivalent to Flumioxazin

Ppo-IN-15 demonstrates quantifiable binding affinity for Nicotiana tabacum (tobacco) protoporphyrinogen IX oxidase with a reported Ki value of 15 nM [1]. This sub-micromolar inhibition constant establishes the compound's capacity to effectively engage the PPO enzyme target at low concentrations in a validated biochemical assay system. The Ki value provides a quantitative baseline for assessing relative potency against this agriculturally relevant model species, enabling direct comparison with other PPO inhibitors tested under equivalent Nicotiana tabacum PPO assay conditions [1].

Herbicidal Efficacy

Head-to-head

Herbicidal activity equivalent to flumioxazin across tested weeds at 37.5–150 g ai/ha

Supports efficacy parity context in weed control studies

Greenhouse whole-plant assays; field validation may be needed

Evidence Dimension	Enzyme inhibition binding affinity (Ki)
Target Compound Data	Ki = 15 nM
Comparator Or Baseline	Not applicable (single-compound Ki determination; comparative data for other PPO inhibitors in identical Nicotiana tabacum PPO assay not located in primary literature)
Quantified Difference	Not calculable
Conditions	Inhibition of Nicotiana tabacum protoporphyrinogen IX oxidase (ChEMBL assay CHEMBL_791251; CHEMBL1929738)

Why This Matters

The 15 nM Ki value provides a quantitative potency anchor for researchers requiring PPO inhibitors with validated sub-100 nM binding affinity in tobacco model systems.

• [1] BindingDB. Assay Entry: Inhibition of Nicotiana tabacum PPO. ChEMBL_791251 (CHEMBL1929738). Ki = 15 nM for Ppo-IN-15. View Source

Crop Safety in Wheat and Rice

Ppo-IN-15 is specifically the (R)-enantiomer (compound (R)-I-5) of a chiral triazinone PPO inhibitor series [1]. The compound's stereochemical configuration is not incidental but a determinant of its inhibitory activity; the (R)-enantiomer exhibits measurably different PPO inhibition characteristics compared to its (S)-configured counterpart within the same synthetic series [1]. This enantioselective activity profile is a direct consequence of the chiral center's influence on binding orientation within the PPO active site pocket, making the (R)-configuration a functional requirement for the compound's reported activity profile [1].

Crop Safety in Wheat & Rice

Head-to-head

Significant crop tolerance in rice and wheat at 150 g ai/ha compared to unsatisfactory safety of trifludimoxazin

Reported crop safety window for cereal herbicide programs

Crop tolerance assays; field validation recommended

Evidence Dimension	Enantiomer-specific PPO inhibitory activity
Target Compound Data	(R)-I-5 (Ppo-IN-15): active PPO inhibitor
Comparator Or Baseline	(S)-I-5 (S-enantiomer of same triazinone scaffold): measurably different PPO inhibition activity
Quantified Difference	Specific quantitative ratio not reported in available abstracts; chiral discrimination confirmed via enantiomer-specific activity assessment
Conditions	Parallel enantiomer synthesis and PPO inhibition testing of triazinone amide derivative series

Why This Matters

Procurement of the correct (R)-enantiomer is essential for experimental reproducibility; substitution with the racemate or (S)-enantiomer would introduce uncontrolled variation in PPO inhibition outcomes.

• [1] Zhang H, et al. Design, Synthesis and Proteomics-Based Analysis of Novel Triazinone Derivatives Containing Amide Structures as Safer Protoporphyrinogen IX Oxidase Inhibitors. Journal of Agricultural and Food Chemistry. 2024. View Source

ADMET Superiority Over Flumioxazin and Trifludimoxazin

Ppo-IN-15 has been specifically characterized as exhibiting safety for wheat and rice crops while maintaining efficacy against resistant weeds [1][2]. This cereal crop compatibility profile is a compound-specific attribute rather than a class-level characteristic; many commercial PPO inhibitors, including saflufenacil and trifludimoxazin, require careful application timing, tank-mix partners, or use of safeners to achieve acceptable crop safety in cereal systems [3]. The reported wheat and rice safety of Ppo-IN-15 distinguishes it from PPO inhibitors that exhibit phytotoxicity in these economically important cereal crops [3].

ADMET Predictions

Head-to-head

Superior in silico ADMET profile over flumioxazin and trifludimoxazin

Reported PK advantage; may support environmental fate assessment

In silico prediction; requires experimental validation

Evidence Dimension	Crop species safety (wheat and rice tolerance)
Target Compound Data	Reported safety in wheat and rice (species-specific tolerance)
Comparator Or Baseline	Saflufenacil and trifludimoxazin: limited cereal crop compatibility requiring specialized application protocols or are primarily registered for dicot crops and select uses
Quantified Difference	Qualitative selectivity advantage (quantitative GR50 values not reported in available abstracts)
Conditions	Whole-plant herbicide tolerance assessment in wheat and rice

Why This Matters

Researchers investigating PPO inhibitor applications in wheat or rice systems require compounds with documented cereal tolerance; Ppo-IN-15 provides this specific selectivity window where many in-class alternatives do not.

• [1] Zhang H, et al. Design, Synthesis and Proteomics-Based Analysis of Novel Triazinone Derivatives Containing Amide Structures as Safer Protoporphyrinogen IX Oxidase Inhibitors. Journal of Agricultural and Food Chemistry. 2024. View Source
• [2] TargetMol. PPO-IN-15 Product Technical Datasheet. Catalog No. T89863. View Source
• [3] Kölpin FUG. Benchmark Studies on PPO Inhibitors: Deep Insights in Trifludimoxazin and its Mixture with Saflufenacil. Masterarbeit, Universität für Bodenkultur Wien. View Source

Triazinone-Amide Scaffold Differentiation

Ppo-IN-15 belongs to the triazinone class of PPO inhibitors featuring an amide-containing structural motif, a scaffold that is chemically distinct from the diphenylether class (e.g., acifluorfen, oxyfluorfen), the N-phenylphthalimide class (e.g., flumioxazin), and the pyrimidinedione class (e.g., saflufenacil) [1][2]. This structural divergence is functionally significant: different PPO inhibitor chemotypes exhibit differential susceptibility to target-site resistance mutations, particularly the ΔG210 deletion in PPX2 that confers cross-resistance to multiple commercial PPO herbicides [3]. The triazinone-amide scaffold of Ppo-IN-15 represents a distinct chemical space from the diphenylether herbicides widely used since the 1970s, offering a potentially different resistance profile against evolved weed populations [2][3].

Scaffold Class

Class-level

Triazinone-amide hybrid chemotype, distinct from diphenyl ethers, N-phenylphthalimides, triazinones, and pyrazole phenyl ethers

Supports novelty and cross-resistance profiling

Class-level structural inference; confirmed by SMILES/CAS

Evidence Dimension	Chemical scaffold classification and resistance profile implications
Target Compound Data	Triazinone derivative with amide structural motif (novel series)
Comparator Or Baseline	Diphenylethers (acifluorfen, oxyfluorfen), N-phenylphthalimides (flumioxazin), pyrimidinediones (saflufenacil)
Quantified Difference	Qualitative scaffold divergence (quantitative resistance factor comparison not reported in available literature)
Conditions	Synthetic design and structural classification of PPO inhibitor chemotypes

Why This Matters

Procurement of structurally distinct PPO inhibitor chemotypes is critical for resistance monitoring programs and for identifying compounds that may retain activity against target-site mutations compromising older commercial classes.

• [1] Zhang H, et al. Design, Synthesis and Proteomics-Based Analysis of Novel Triazinone Derivatives Containing Amide Structures as Safer Protoporphyrinogen IX Oxidase Inhibitors. Journal of Agricultural and Food Chemistry. 2024. View Source
• [2] Wang JG, Zhao WG, Wang SH, Li ZM. Recent Research of Protoporphyrinogen Oxidase (PPO) and Its Inhibitors. Agrochemicals. Nankai University. View Source
• [3] Distribution of target site PPO-inhibiting herbicide resistance mutations in waterhemp and Palmer amaranth and association of epyrifenacil efficacy with PPX2 target site variants. 2025. View Source

PPO-IN-15: Application Scenarios

Wheat and Rice Selective Herbicide Development

Ppo-IN-15 is positioned for use as a lead compound or reference standard in herbicide discovery programs targeting cereal-selective PPO inhibition. Its reported safety profile in wheat and rice, combined with its efficacy against resistant weeds, makes it suitable for structure-activity relationship (SAR) studies aimed at optimizing crop selectivity windows [1]. The triazinone-amide scaffold provides a chemical starting point distinct from commercial diphenylether and N-phenylphthalimide PPO inhibitors, enabling exploration of novel intellectual property space in agrochemical development [1].

Flumioxazin-Level Efficacy with Improved Safety

Ppo-IN-15 serves as a tool compound for characterizing cross-resistance patterns in PPO inhibitor-resistant weed populations. Given that different PPO inhibitor chemotypes exhibit variable susceptibility to target-site mutations such as the ΔG210 deletion in PPX2, Ppo-IN-15 can be deployed in dose-response assays to determine whether specific resistance-conferring alleles compromise the activity of the triazinone-amide scaffold [1]. This application supports resistance monitoring programs and informs herbicide rotation strategies for sustainable weed management [1].

Proteomics-Based Mode-of-Action Research

Ppo-IN-15, with its documented Ki value of 15 nM against Nicotiana tabacum PPO, is suitable for biochemical and enzymological investigations of plant PPO enzyme function [1]. Researchers can employ this compound in in vitro enzyme assays to study PPO inhibition kinetics, characterize binding mechanisms, or serve as a positive control in high-throughput screening campaigns for novel PPO inhibitors [1]. The tobacco PPO system provides a well-characterized model for understanding inhibitor-enzyme interactions in dicot species [1].

Novel Chemotype IP and Cross-Resistance

Ppo-IN-15 represents the active (R)-enantiomer of a chiral PPO inhibitor series, making it a valuable reference for studies examining the role of stereochemistry in herbicide activity [1]. The measurable activity difference between (R)-I-5 and its (S)-counterpart enables investigations into enantiomer-specific binding modes, differential metabolism, and the potential advantages of single-enantiomer agrochemical formulations over racemic mixtures [1]. This application supports research aligned with regulatory trends favoring reduced-risk, isomerically pure crop protection products [1].

Application

Selection Property

Validation Focus

Cereal post-emergence herbicide research

Reported crop tolerance in wheat and rice

Cereal crop safety endpoint assessment

PPO-resistant weed efficacy studies

Activity profile comparable to tested PPO standards

Comparative weed spectrum and crop tolerance endpoints

Proteomics-based mode-of-action research

Published proteomics response dataset

Proteome-level selectivity interpretation

Cross-resistance and IP profiling

Triazinone-amide scaffold novelty

Resistance pattern evaluation against major PPO classes

• [1] Zhang H, et al. Design, Synthesis and Proteomics-Based Analysis of Novel Triazinone Derivatives Containing Amide Structures as Safer Protoporphyrinogen IX Oxidase Inhibitors. Journal of Agricultural and Food Chemistry. 2024. View Source